Cas no 88491-76-3 (4-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1))

• Product Name: 4-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1)
• CAS No: 88491-76-3
• MF: C₁₆H₁₅N₇O₆
• MW: 401.333602190018
• CID: 630694
• PubChem ID: 71318345
• Update Time: 2025-04-19

4-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1)
• pyridin-4-amine,1,3,5-trinitrobenzene
• 88491-76-3
• Pyridin-4-amine--1,3,5-trinitrobenzene (2/1)
• DTXSID50748480

• Inchi： 1S/C6H3N3O6.2C5H6N2/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;2*6-5-1-3-7-4-2-5/h1-3H;2*1-4H,(H2,6,7)
• InChI Key： MQOURNNYKJMZNJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.NC1C=CN=CC=1.NC1C=CN=CC=1

Computed Properties

• Exact Mass: 401.10838122g/mol
• Monoisotopic Mass: 401.10838122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 215Ų